Cas no 815575-47-4 (Methyl 2-methyl-5-phenyloxazole-4-carboxylate)

• Product Name: Methyl 2-methyl-5-phenyloxazole-4-carboxylate
• CAS No: 815575-47-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 715428
• Update Time: 2025-06-11

Methyl 2-methyl-5-phenyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-methyl-5-phenyl-, methyl ester
• 4-Oxazolecarboxylicacid,2-methyl-5-phenyl-,methylester(9CI)
• METHYL 2-METHYL-5-PHENYLOXAZOLE-4-CARBOXYLATE
• 2-Methyl-5-phenyloxazole-4-carboxylic acid methyl ester
• Methyl 2-methyl-5-phenyloxazole-4-carboxylate

• Inchi： 1S/C12H11NO3/c1-8-13-10(12(14)15-2)11(16-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： VWZSIZYNQPNEQB-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)OC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Methyl 2-methyl-5-phenyloxazole-4-carboxylate

Comprehensive Guide to Methyl 2-methyl-5-phenyloxazole-4-carboxylate (CAS No. 815575-47-4): Properties, Applications, and Industry Insights

Methyl 2-methyl-5-phenyloxazole-4-carboxylate (CAS 815575-47-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique oxazole core structure. This heterocyclic scaffold is increasingly studied for its potential in drug discovery, particularly in modulating biological targets. The compound's carboxylate ester functionality enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

Researchers are particularly interested in Methyl 2-methyl-5-phenyloxazole-4-carboxylate due to its structural similarity to bioactive molecules found in nature. The phenyloxazole moiety is known to exhibit interesting photophysical properties, which has led to exploration in materials science applications. Recent publications have highlighted its potential in developing fluorescent probes for cellular imaging, aligning with current trends in bioimaging technology and diagnostic tools development.

The synthesis of 815575-47-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods to improve efficiency, reflecting the pharmaceutical industry's push toward green chemistry principles. Analytical characterization of this compound typically combines NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its structure and purity.

In the context of current research trends, Methyl 2-methyl-5-phenyloxazole-4-carboxylate has been investigated for its potential in addressing challenges in medicinal chemistry, particularly in the development of small molecule therapeutics. Its molecular framework appears in several patent applications related to kinase inhibitors and anti-inflammatory agents, areas of significant interest in drug development pipelines.

The compound's stability profile makes it suitable for various formulation development studies. Recent inquiries from research communities frequently ask about its solubility characteristics, storage conditions, and compatibility with common pharmaceutical excipients. These practical considerations are crucial for researchers working on preclinical development of new chemical entities.

From a commercial perspective, CAS 815575-47-4 has seen growing demand from contract research organizations and academic laboratories specializing in heterocyclic chemistry. Suppliers often provide this compound with detailed certificates of analysis and material safety data, addressing the pharmaceutical industry's stringent quality requirements.

Emerging applications of Methyl 2-methyl-5-phenyloxazole-4-carboxylate derivatives in crop protection formulations have also been reported, though this remains an area of active investigation. The agricultural chemical sector shows interest in such structures for their potential pest control properties while maintaining favorable environmental profiles.

Quality control of 815575-47-4 presents specific analytical challenges that have been addressed through advanced chromatographic techniques. Recent method developments have focused on improving detection sensitivity and separation efficiency for both the parent compound and potential synthetic byproducts.

The intellectual property landscape surrounding phenyloxazole derivatives continues to evolve, with new patents being filed regularly. This reflects the compound's importance in innovative drug development and the competitive nature of pharmaceutical research. Legal professionals and researchers alike frequently search for information about patent status and freedom-to-operate considerations for this chemical entity.

Looking forward, Methyl 2-methyl-5-phenyloxazole-4-carboxylate is poised to maintain its relevance in chemical research due to its structural versatility. Ongoing studies explore its potential in combinatorial chemistry libraries and as a building block for materials with tailored properties, keeping pace with industry demands for novel functional molecules.